Cas no 2624313-13-7 (SGC3027)

• Product Name: SGC3027
• CAS No: 2624313-13-7
• MF: C₄₁H₄₇ClN₆O₆S
• MW: 787.37
• CID: 5083478
• PubChem ID: 137333447
• Update Time: 2024-11-05

SGC3027 Chemical and Physical Properties

Names and Identifiers

• SGC3027
• CS-0046067
• G16580
• T12887
• HY-112445
• 2624313-13-7
• MS-31442
• N-[4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butyl]-N-[[3-(4-chlorophenyl)phenyl]methyl]-3-methyl-3-(2,4,5-trimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)butanamide
• CHEMBL5094158
• AKOS040737960

• Inchi： 1S/C41H47ClN6O6S/c1-23-24(2)35(51)32(25(3)34(23)50)41(4,5)18-31(49)47(19-26-9-8-10-28(17-26)27-11-13-29(42)14-12-27)15-6-7-16-55-20-30-36(52)37(53)40(54-30)48-22-46-33-38(43)44-21-45-39(33)48/h8-14,17,21-22,30,36-37,40,52-53H,6-7,15-16,18-20H2,1-5H3,(H2,43,44,45)/t30-,36-,37-,40-/m1/s1
• InChI Key： MLJVGAYSVYMPSB-MSUKGTQXSA-N
• SMILES： [C@H]1([C@H](O)[C@@H](CSCCCCN(CC2=CC(C3C=CC(Cl)=CC=3)=CC=C2)C(CC(C)(C)C2C(=O)C(C)=C(C)C(C=2C)=O)=O)O[C@H]1N1C=NC2C(N)=NC=NC=21)O

Computed Properties

• Exact Mass: 786.2966321g/mol
• Monoisotopic Mass: 786.2966321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 55
• Rotatable Bond Count: 14
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 199Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides